Cas no 1058249-52-7 (N-[4-({[1-(thiophen-2-yl)cyclopentyl]methyl}sulfamoyl)phenyl]acetamide)

• Product Name: N-[4-({[1-(thiophen-2-yl)cyclopentyl]methyl}sulfamoyl)phenyl]acetamide
• CAS No: 1058249-52-7
• MF: C₁₈H₂₂N₂O₃S₂
• MW: 378.508882045746
• CID: 5947903
• PubChem ID: 25882824
• Update Time: 2025-10-28

N-[4-({[1-(thiophen-2-yl)cyclopentyl]methyl}sulfamoyl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-({[1-(thiophen-2-yl)cyclopentyl]methyl}sulfamoyl)phenyl]acetamide
• VU0637613-1
• N-[4-[(1-thiophen-2-ylcyclopentyl)methylsulfamoyl]phenyl]acetamide
• SR-01000921369-1
• SR-01000921369
• F5224-0001
• N-(4-(N-((1-(thiophen-2-yl)cyclopentyl)methyl)sulfamoyl)phenyl)acetamide
• 1058249-52-7
• AKOS024500759

• Inchi： 1S/C18H22N2O3S2/c1-14(21)20-15-6-8-16(9-7-15)25(22,23)19-13-18(10-2-3-11-18)17-5-4-12-24-17/h4-9,12,19H,2-3,10-11,13H2,1H3,(H,20,21)
• InChI Key： JZKWKKHSQUUKDR-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1(CNS(C2C=CC(=CC=2)NC(C)=O)(=O)=O)CCCC1

Computed Properties

• Exact Mass: 378.10718492g/mol
• Monoisotopic Mass: 378.10718492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 112Ų

Additional information on N-[4-({[1-(thiophen-2-yl)cyclopentyl]methyl}sulfamoyl)phenyl]acetamide

N-[4-({[1-(thiophen-2-yl)cyclopentyl]methyl}sulfamoyl)phenyl]acetamide: A Comprehensive Overview

N-[4-({[1-(thiophen-2-yl)cyclopentyl]methyl}sulfamoyl)phenyl]acetamide is a complex organic compound with the CAS registry number 1058249-52-7. This compound belongs to the class of sulfonamides, which are widely studied in the fields of pharmacology and materials science due to their unique chemical properties and potential applications. The molecule consists of a thiophene ring, a cyclopentane ring, and an acetamide group, all connected through a sulfamoyl linkage. This combination makes it a promising candidate for various research and industrial applications.

The synthesis of N-[4-({[1-(thiophen-2-yl)cyclopentyl]methyl}sulfamoyl)phenyl]acetamide involves a multi-step process that includes the formation of intermediates such as thiophene derivatives and cyclopentane-containing compounds. Recent advancements in synthetic chemistry have enabled researchers to optimize the reaction conditions, leading to higher yields and better purity of the final product. The use of catalytic systems and green chemistry principles has also been explored to make the synthesis more sustainable.

The structural features of this compound are particularly interesting from a chemical standpoint. The thiophene ring introduces aromaticity and electron-withdrawing properties, which can influence the electronic behavior of the molecule. The cyclopentane ring adds rigidity to the structure, potentially enhancing its stability under various conditions. The sulfamoyl group acts as a bridge between the aromatic rings, facilitating interactions that could be exploited in drug design or material science applications.

Recent studies have focused on the biological activity of N-[4-({[1-(thiophen-2-yl)cyclopentyl]methyl}sulfamoyl)phenyl]acetamide. Researchers have investigated its potential as an inhibitor of certain enzymes, which could make it a candidate for drug development targeting diseases such as cancer or inflammatory disorders. In vitro assays have shown promising results, indicating that this compound may possess selective inhibitory effects on specific molecular targets.

In addition to its biological applications, this compound has also been studied for its potential use in materials science. Its unique electronic properties make it a candidate for applications in organic electronics, such as in light-emitting diodes (LEDs) or photovoltaic devices. Ongoing research is exploring how modifications to the molecular structure can enhance its performance in these areas.

The development of efficient analytical methods for characterizing N-[4-({[1-(thiophen-2-yl)cyclopentyl]methyl}sulfamoyl)phenyl]acetamide has been another area of focus. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to confirm its structure and purity. These methods are essential for ensuring the reliability of experimental results in both academic and industrial settings.

From an environmental perspective, understanding the degradation pathways and ecological impact of this compound is crucial. Studies have been conducted to assess its biodegradability under various conditions, with findings suggesting that it may undergo microbial degradation under aerobic conditions. This information is vital for evaluating its safety profile and ensuring responsible use in industrial processes.

In conclusion, N-[4-({[1-(thiophen-2-yl)cyclopentyl]methyl}sulfamoyl)phenyl]acetamide with CAS number 1058249-52-7 represents a versatile compound with diverse potential applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for researchers in pharmacology, materials science, and beyond. Continued research will undoubtedly uncover new insights into its properties and expand its utility in both academic and industrial contexts.